2-Bromo-6-(methoxymethyl)pyridine

• IUPAC Name: 2-bromo-6-(methoxymethyl)pyridine
• InChI: InChI=1S/C7H8BrNO/c1-10-5-6-3-2-4-7(8)9-6/h2-4H,5H2,1H3
• InChI Key: AVRFGDUMTXKMNR-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NC(=CC=C1)Br
• Molecular Formula: C7H8BrNO
• DSSTOX Substance ID: DTXSID701299940
• Molecular Weight: 202.05 g/mol
• CAS RN: 112575-15-2

Description

2-Bromo-6-(methoxymethyl)pyridine is a chemical compound with the CAS Number: 112575-15-2. It has a molecular weight of 202.05. The compound is typically stored at temperatures between 2-8°C. It is a liquid at room temperature.

Molecular Structure Analysis

The InChI code for 2-Bromo-6-(methoxymethyl)pyridine is 1S/C7H8BrNO/c1-10-5-6-3-2-4-7(8)9-6/h2-4H,5H2,1H3. This indicates that the compound has a pyridine ring with a bromine atom and a methoxymethyl group attached to it.

Physical And Chemical Properties Analysis

2-Bromo-6-(methoxymethyl)pyridine has a boiling point of 206°C. Its density is 1.53 g/mL at 25°C. The refractive index n20/D is 1.559 (lit.).

Scientific Research Applications

• Corrosion Inhibition :

  • The adsorption and inhibitory effect of a pyridine derivative on mild steel corrosion in hydrochloric acid medium was investigated. The compound demonstrated significant inhibition efficiency, reaching up to 92% at specific concentrations. This study highlights the potential of pyridine derivatives, like 2-Bromo-6-(methoxymethyl)pyridine, in corrosion inhibition applications (Saady et al., 2020).

• Antimicrobial Activity :

  • A study on the synthesis of new cyanopyridine derivatives, which involved the use of a related pyridine compound, demonstrated notable antimicrobial activity against a range of aerobic and anaerobic bacteria. This suggests the potential of 2-Bromo-6-(methoxymethyl)pyridine in the development of antimicrobial agents (Bogdanowicz et al., 2013).

• Functionalization in Organic Synthesis :

  • Selective bromination and subsequent functionalization of pyridine derivatives have been studied, indicating the versatility of these compounds in organic synthesis. This process could involve compounds like 2-Bromo-6-(methoxymethyl)pyridine, highlighting its potential use in synthesizing various organic compounds (Gray et al., 1994).

• Spectroscopic and Optical Studies :

  • Spectroscopic characterization of a similar bromo-pyridine compound was performed using various techniques. Such studies provide insights into the physical and chemical properties of pyridine derivatives, which could be applicable to 2-Bromo-6-(methoxymethyl)pyridine (Vural & Kara, 2017).

• Medicinal Chemistry and Drug Development :

  • Pyridine derivatives have been utilized in the synthesis of various compounds with antiviral activity. The structural characteristics of these compounds, including those similar to 2-Bromo-6-(methoxymethyl)pyridine, are crucial in determining their efficacy against viruses like HIV (Hocková et al., 2003).

• Total Synthesis of Natural Alkaloids :

  • Pyridine derivatives were used in the total synthesis of natural alkaloids like variolin B and deoxyvariolin B. This underscores the significance of compounds like 2-Bromo-6-(methoxymethyl)pyridine in complex organic syntheses (Baeza et al., 2010).

Safety and Hazards

This compound is considered hazardous. It may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust, vapor, mist, or gas, avoiding contact with skin and eyes, and ensuring adequate ventilation.

Mechanism of Action

Target of Action

The primary target of 2-Bromo-6-(methoxymethyl)pyridine is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .

Mode of Action

2-Bromo-6-(methoxymethyl)pyridine interacts with its targets through a process known as transmetalation . In this process, formally nucleophilic organic groups are transferred from boron to palladium . This interaction results in the formation of new carbon-carbon bonds .

Biochemical Pathways

The compound affects the Suzuki–Miyaura cross-coupling pathway . The downstream effects of this pathway include the formation of carbon-carbon bonds, which are crucial for the synthesis of various organic compounds .

Pharmacokinetics

Its physical and chemical properties such as its boiling point (206 °c) and density (153 g/mL at 25 °C) suggest that it may have significant bioavailability .

Result of Action

The molecular and cellular effects of 2-Bromo-6-(methoxymethyl)pyridine’s action primarily involve the formation of new carbon-carbon bonds . This can lead to the synthesis of various organic compounds, contributing to diverse biochemical processes .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-Bromo-6-(methoxymethyl)pyridine. For instance, the Suzuki–Miyaura cross-coupling reaction is known for its mild and functional group tolerant reaction conditions . Therefore, the compound’s action may be influenced by factors such as temperature, pH, and the presence of other functional groups .

Synthesis routes and methods

Procedure details

Add dropwise a solution of (6-bromo-pyridin-2-yl)-methanol (9.6; g, 51; mmol) in anhydrous tetrahydrofuran (29; mL) to a stirring suspension of sodium hydride (60% dispersion in oil, 2.45; g, 61; mmol) in anhydrous tetrahydrofuran (96; mL) cooled to 0-5° C. under nitrogen. After gas evolution ceases, add dropwise methyl iodide (10.9; mL, 77; mmol) and warm to room temperature over 1; hour. Add iced water (100; mL), dilute with brine (100; mL) and ethyl acetate (200; mL). Separate the layers. Extract the organic layer once with brine (100; mL), dry over sodium sulfate and decant the liquid. Concentrate to a pale yellow oil (11.1; g) and distill using a Kügelrohr apparatus to give the title product as a colorless liquid (10.1; g, b.p.=140-150° C. at 2.4; mbar, 93%). MS (m/z): 202, 204; (M+1).